Cas no 1689-85-6 (Benzonitrile,4-(acetyloxy)-3,5-diiodo-)

• Product Name: Benzonitrile,4-(acetyloxy)-3,5-diiodo-
• CAS No: 1689-85-6
• MF: C₉H₅I₂NO₂
• MW: 412.950446844101
• CID: 208284
• PubChem ID: 74320
• Update Time: 2025-04-19

Benzonitrile,4-(acetyloxy)-3,5-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(acetyloxy)-3,5-diiodo-
• (4-cyano-2,6-diiodophenyl) acetate
• alpha-cyano-4-hydroxy-3,5-diiodobenzyl acetate
• 4-cyano-2,6-diiodophenyl acetate
• Acetic acid 4-cyano-2,6-diiodophenyl ester
• EINECS 216-883-2
• DTXSID70168621
• 3,5-Diiodo-4-hydroxybenzonitrile acetate
• NS00025548
• Benzonitrile, 4-(acetyloxy)-3,5-diiodo-
• Benzonitrile, 4-hydroxy-3,5-diiodo-, acetate
• ZQ3MA7M32M
• 4-(Acetyloxy)-3,5-diiodobenzonitrile
• 1689-85-6

• Inchi： 1S/C9H5I2NO2/c1-5(13)14-9-7(10)2-6(4-12)3-8(9)11/h2-3H,1H3
• InChI Key： IXJCNATXMBKYKO-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C=1OC(C)=O)I

Computed Properties

• Exact Mass: 412.84005
• Monoisotopic Mass: 412.841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 2.7

Experimental Properties

• Density: 2.35
• Boiling Point: 403°C at 760 mmHg
• Flash Point: 197.5°C
• Refractive Index: 1.706
• PSA: 50.09